![molecular formula C52H97NO18 B3026309 alpha-D-Gal-(1->4)-beta-D-Gal-(1->4)-beta-D-Glc-(1<->1')-Cer(d18:1/16:0) CAS No. 137896-85-6](/img/structure/B3026309.png)
alpha-D-Gal-(1->4)-beta-D-Gal-(1->4)-beta-D-Glc-(1<->1')-Cer(d18:1/16:0)
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Description
Alpha-D-Gal-(1->4)-beta-D-Gal-(1->4)-beta-D-Glc-(1<->1')-Cer(d18:1/16:0) is a type of glycolipid that is found in the cell membranes of many organisms. It is composed of two alpha-D-galactose molecules, two beta-D-galactose molecules, and one beta-D-glucose molecule. The ceramide portion consists of a d18:1/16:0 ratio of fatty acids. This glycolipid is important for cell membrane structure and function, and plays a role in many cellular processes, including signal transduction, cell adhesion, and cell migration.
Scientific Research Applications
Blood Group Determination and Immunogenic Properties
Glycosphingolipids play a critical role in determining blood group antigens. Studies have elucidated how different oligosaccharides, including structures similar to alpha-D-Gal-(1->4)-beta-D-Gal-(1->4)-beta-D-Glc, are involved in the expression of ABO blood group antigens. These oligosaccharides are recognized by specific enzymes that transfer sugars to form A and B antigens, crucial for blood transfusions and organ transplants (Takizawa, 1998).
Immunomodulation
Glycosphingolipids, including structures similar to the one , have been identified for their immunomodulatory properties. They can influence immune responses, affecting how the body reacts to infections, inflammation, and autoimmunity. For instance, certain glycosphingolipids can modulate the activity of natural killer cells and influence the immune response to tumors and other pathogens (Marcus, 1984).
Tumor Biology and Therapeutic Targets
In the context of cancer, glycosphingolipids have been explored as biomarkers and therapeutic targets. They participate in tumor angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. Imaging agents targeting glycosphingolipids expressed in tumors can provide valuable insights into tumor progression and the effectiveness of anti-cancer therapies. This approach has potential for clinical applications, including the early detection of tumors and monitoring treatment responses (Cai, Niu, & Chen, 2008).
Properties
IUPAC Name |
N-[(E,2S,3R)-1-[(2R,3R,4R,5S,6R)-5-[(2S,3R,4R,5R,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]hexadecanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C52H97NO18/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(57)35(53-40(58)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)34-66-50-46(64)43(61)48(38(32-55)68-50)71-52-47(65)44(62)49(39(33-56)69-52)70-51-45(63)42(60)41(59)37(31-54)67-51/h27,29,35-39,41-52,54-57,59-65H,3-26,28,30-34H2,1-2H3,(H,53,58)/b29-27+/t35-,36+,37+,38+,39+,41-,42-,43+,44+,45+,46+,47+,48+,49-,50+,51+,52-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGOOTGNGBOPVIV-VVNLPLDBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O)O)O)C(C=CCCCCCCCCCCCCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O[C@@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)O)O)O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C52H97NO18 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1024.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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